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Abstract
Decyldimethyloctylammonium chloride, a quaternary ammonium compound, is a cationic

surfactant with significant potential across various scientific and industrial domains, particularly

in drug development and antimicrobial formulations. This technical guide provides a

comprehensive overview of its core properties, including its chemical structure,

physicochemical parameters, toxicological profile, and antimicrobial efficacy. Detailed

experimental protocols for the determination of its critical micelle concentration and the

evaluation of its antimicrobial activity are presented. Furthermore, this guide illustrates key

processes, such as its synthesis and mechanism of action, through structured diagrams. Due

to the limited availability of specific experimental data for decyldimethyloctylammonium
chloride, data for the closely related and structurally similar compound,

didecyldimethylammonium chloride (DDAC), is included for comparative purposes where

noted. This document is intended to serve as a foundational resource for researchers and

professionals engaged in the study and application of this versatile cationic surfactant.
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Decyldimethyloctylammonium chloride, also known by synonyms such as Quaternium-24

and octyl decyl dimethyl ammonium chloride, is a cationic surfactant belonging to the

quaternary ammonium compound (QAC) family.[1] Its molecular structure, featuring a positively

charged nitrogen atom bonded to two methyl groups and two different alkyl chains (octyl and

decyl), imparts amphiphilic properties that are crucial for its function as a surface-active agent.

[1] These compounds are recognized for their broad-spectrum antimicrobial activity, making

them valuable components in disinfectants, sanitizers, and various formulations within the

pharmaceutical and biotechnology industries.[1] The primary mechanism of action of QACs

involves the disruption of microbial cell membranes, leading to the leakage of intracellular

contents and subsequent cell death. This guide aims to provide a detailed technical overview of

decyldimethyloctylammonium chloride for researchers and drug development professionals,

summarizing its chemical and physical properties, toxicological data, and antimicrobial efficacy,

while also providing standardized experimental protocols and visual representations of its

synthesis and mode of action.

Chemical and Physical Properties
Decyldimethyloctylammonium chloride is characterized by the following chemical and

physical properties:
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Property Value Source

Molecular Formula C₂₀H₄₄ClN [1]

Molecular Weight 334.0 g/mol [1]

IUPAC Name
decyl-dimethyl-octylazanium

chloride
[1]

CAS Number 32426-11-2 [1]

Appearance Data not available

Solubility Data not available

Critical Micelle Concentration

(CMC)

No specific experimental data

available for

Decyldimethyloctylammonium

chloride. The CMC is a critical

parameter for surfactants,

representing the concentration

at which micelle formation

begins. This value is

dependent on factors such as

temperature, pressure, and the

presence of other solutes.[2]

For structurally similar cationic

surfactants, the CMC is

typically in the millimolar

range.

Surface Tension No specific experimental data

available for

Decyldimethyloctylammonium

chloride. As a surfactant, it is

expected to significantly

reduce the surface tension of

aqueous solutions. For the

related compound

didecyldimethylammonium

chloride (DDAC), a 1 g/L
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aqueous solution exhibits a

surface tension of 27.0 mN/m

at 20°C.[3]

Synthesis of Decyldimethyloctylammonium
Chloride
The synthesis of decyldimethyloctylammonium chloride typically involves a two-step

process: the formation of a tertiary amine followed by quaternization.

Step 1: Tertiary Amine Formation

Step 2: Quaternization

Octyl Halide

Tertiary Amine Intermediate
(Decylmethyloctylamine)

Alkylation

Decylmethylamine

Decyldimethyloctylammonium
chloride

Quaternization Reaction

Methyl Chloride

Click to download full resolution via product page

A simplified workflow for the synthesis of Decyldimethyloctylammonium chloride.

Mechanism of Antimicrobial Action
The primary mechanism of antimicrobial action for decyldimethyloctylammonium chloride,

consistent with other quaternary ammonium compounds, involves the disruption of the

microbial cell envelope.
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Cationic Head Group of Surfactant

Electrostatic Interaction and Adsorption

Negatively Charged Microbial Cell Surface

Insertion and Disruption of Membrane

Hydrophobic Tails Microbial Cell Membrane (Lipid Bilayer)

Increased Membrane Permeability

Leakage of Intracellular Components
(Ions, Metabolites, Nucleic Acids)

Cell Lysis and Death

Click to download full resolution via product page

Signaling pathway of microbial cell disruption by Decyldimethyloctylammonium chloride.

Toxicological Profile
The toxicological data for decyldimethyloctylammonium chloride is limited. The available

information, primarily from safety data sheets and databases like PubChem, indicates potential

hazards upon exposure. For a more comprehensive understanding, data for the closely related

compound didecyldimethylammonium chloride (DDAC) is also presented.
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Endpoint
Decyldimethyloctylammon
ium chloride

Didecyldimethylammoniu
m chloride (DDAC)

Acute Oral Toxicity

Harmful if swallowed (GHS

Category 4).[1] No specific

LD50 value available.

LD50 (Rat, oral): 84 mg/kg to

238 mg/kg.[4] Another source

indicates an oral rat LD50 of

329 mg/kg.[5]

Acute Dermal Toxicity No specific data available.

LD50 (Rabbit, dermal): 3342

mg/kg.[4] Another source

indicates a dermal rat LD50 of

>1000 mg/kg.[5]

Skin Corrosion/Irritation
Causes severe skin burns

(GHS Category 1B).[1]
Corrosive to skin.[6]

Eye Damage/Irritation
Causes serious eye damage

(GHS Category 1B).[1]

Causes serious eye damage.

[6][7]

Sensitization No data available. Not a dermal sensitizer.[8]

Antimicrobial Efficacy
Specific minimum inhibitory concentration (MIC) data for decyldimethyloctylammonium
chloride against a range of microorganisms is not readily available in the public domain.

However, based on the known broad-spectrum activity of QACs, it is expected to be effective

against a variety of bacteria and fungi. The following table presents MIC data for the closely

related compound, didecyldimethylammonium chloride (DDAC), to provide an indication of its

potential antimicrobial potency.
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Microorganism Strain

MIC of
Didecyldimethylam
monium chloride
(DDAC)

Source

Escherichia coli - 1.3 mg/L [9]

Staphylococcus

aureus
- 0.4 - 1.8 ppm (mg/L) [10][11][12]

Pseudomonas

aeruginosa
ATCC® 15442™

Additive response in

mixtures; specific MIC

of DDAC alone not

detailed in this study.

[13]

Candida albicans ATCC® 10231™

Synergistic effect in

mixtures; specific MIC

of DDAC alone not

detailed in this study.

[13]

Experimental Protocols
Determination of Critical Micelle Concentration (CMC) by
Conductivity Measurement
This protocol outlines a general method for determining the CMC of an ionic surfactant like

decyldimethyloctylammonium chloride using conductivity measurements.
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Prepare a stock solution of
Decyldimethyloctylammonium chloride

in deionized water.

Create a series of dilutions
from the stock solution with

known concentrations.

Measure the conductivity of
each diluted surfactant solution

at a constant temperature.

Calibrate the conductivity meter
using standard KCl solutions.

Plot conductivity as a function
of surfactant concentration.

Identify the break point in the plot,
where the slope changes significantly.

The concentration at the break point
is the Critical Micelle Concentration (CMC).

Click to download full resolution via product page

Workflow for determining the CMC of a cationic surfactant using conductivity.

Methodology:

Solution Preparation: Prepare a concentrated stock solution of

decyldimethyloctylammonium chloride in high-purity deionized water. Create a series of

dilutions from the stock solution to cover a concentration range both below and above the

expected CMC.

Instrumentation: Use a calibrated conductivity meter with a temperature-controlled cell.
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Measurement: Equilibrate each solution to the desired temperature before measuring its

conductivity. Start with the most dilute solution and proceed to the most concentrated to

minimize carryover.

Data Analysis: Plot the measured conductivity (κ) against the surfactant concentration (C).

The plot will typically show two linear regions with different slopes. The intersection of these

two lines corresponds to the CMC.

Determination of Minimum Inhibitory Concentration
(MIC) by Broth Microdilution
This protocol describes a standardized method for determining the MIC of an antimicrobial

agent, which can be applied to decyldimethyloctylammonium chloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b041896?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare a stock solution of
Decyldimethyloctylammonium chloride

and the microbial inoculum.

Perform serial two-fold dilutions of the
surfactant in a 96-well microtiter plate

containing growth medium.

Inoculate each well with a standardized
concentration of the test microorganism.

Incubate the plate under appropriate
conditions (e.g., 37°C for 18-24 hours).

Include positive (no surfactant) and
negative (no inoculum) controls.

Visually or spectrophotometrically assess
microbial growth in each well.

The MIC is the lowest concentration
of the surfactant that inhibits

visible microbial growth.

Click to download full resolution via product page

Experimental workflow for the broth microdilution MIC assay.

Methodology:

Media and Reagents: Use appropriate liquid growth medium (e.g., Mueller-Hinton Broth for

bacteria, RPMI-1640 for fungi). Prepare a stock solution of decyldimethyloctylammonium
chloride.

Inoculum Preparation: Prepare a standardized suspension of the test microorganism

equivalent to a 0.5 McFarland standard.
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Assay Setup: In a 96-well microtiter plate, perform serial two-fold dilutions of the surfactant in

the growth medium. Inoculate each well with the prepared microbial suspension. Include a

growth control (inoculum without surfactant) and a sterility control (medium only).

Incubation: Incubate the plate at the optimal temperature and duration for the specific

microorganism.

Result Interpretation: The MIC is determined as the lowest concentration of the surfactant at

which there is no visible growth of the microorganism.

Conclusion
Decyldimethyloctylammonium chloride is a cationic surfactant with considerable promise as

an antimicrobial agent and functional excipient. Its quaternary ammonium structure underpins

its surface activity and biocidal properties, which are primarily executed through the disruption

of microbial cell membranes. While there is a need for more specific experimental data on its

physicochemical properties, such as CMC and surface tension, and a more detailed

toxicological and antimicrobial profile, the information available for structurally similar

compounds provides a valuable framework for its potential applications. The standardized

protocols provided in this guide offer a basis for researchers to conduct further investigations to

fully characterize this compound. Future research should focus on generating specific data for

decyldimethyloctylammonium chloride to facilitate its development and application in

pharmaceutical and other advanced formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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